Ethyl 3-benzoyl-5-hydroxy-1H-indole-2-carboxylate

• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol
• IUPAC Name: ethyl 3-benzoyl-5-hydroxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C18H15NO4/c1-2-23-18(22)16-15(17(21)11-6-4-3-5-7-11)13-10-12(20)8-9-14(13)19-16/h3-10,19-20H,2H2,1H3
• InChI Key: LKJJKWCGBMTNAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N1)C=CC(=C2)O)C(=O)C3=CC=CC=C3

Description

Ethyl 3-benzoyl-5-hydroxy-1H-indole-2-carboxylate is a synthetic compound belonging to the indole family. Indoles are significant heterocyclic systems found in various natural products and drugs. This compound is of interest due to its potential biological activities and applications in medicinal chemistry .

Preparation Methods

The synthesis of Ethyl 3-benzoyl-5-hydroxy-1H-indole-2-carboxylate typically involves the Fischer indole synthesis, which is a well-known method for constructing indole rings. This method involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions . Industrial production methods may involve optimizing reaction conditions to improve yield and purity, such as using specific catalysts or solvents .

Chemical Reactions Analysis

Ethyl 3-benzoyl-5-hydroxy-1H-indole-2-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like sodium perborate tetrahydrate.

Reduction: Reduction reactions may involve reagents like sodium borohydride.

Substitution: Electrophilic substitution reactions are common due to the presence of the indole ring, which is rich in π-electrons.

Common reagents and conditions used in these reactions include methanesulfonic acid for Fischer indole synthesis and sodium perborate for oxidation . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Ethyl 3-benzoyl-5-hydroxy-1H-indole-2-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex indole derivatives.

Biology: Indole derivatives have shown various biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: The compound’s potential biological activities make it a candidate for drug development and therapeutic applications.

Industry: It can be used in the synthesis of other bioactive compounds and materials.

Mechanism of Action

The mechanism of action of Ethyl 3-benzoyl-5-hydroxy-1H-indole-2-carboxylate involves its interaction with specific molecular targets and pathways. Indole derivatives are known to bind with high affinity to multiple receptors, influencing various biological processes . The exact molecular targets and pathways depend on the specific biological activity being studied.

Comparison with Similar Compounds

Ethyl 3-benzoyl-5-hydroxy-1H-indole-2-carboxylate can be compared with other similar indole derivatives, such as:

Ethyl 5-hydroxy-2-methyl-1H-indole-3-carboxylate: This compound is used in the synthesis of 2-phenylthiomethyl-indole derivatives, which are 5-lipoxygenase inhibitors.

Ethyl indole-2-carboxylate: Used in the preparation of cannabinoid CB1 receptor antagonists and other bioactive compounds.

The uniqueness of this compound lies in its specific substitution pattern, which may confer distinct biological activities and synthetic utility .